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Compound of Interest |

Compound Name: (2-Butoxyethoxy)methanol
CAS No.: 84000-92-0
Cat. No.: B12643618

Get Quote

This guide provides an in-depth technical overview of (2-Butoxyethoxy)methanol, a widely
used solvent and chemical intermediate. Intended for researchers, scientists, and drug
development professionals, this document synthesizes critical information regarding its
registration under the Registration, Evaluation, Authorisation and Restriction of Chemicals
(REACH) regulation, its comprehensive safety profile, and practical handling protocols. The
information herein is grounded in authoritative sources to ensure accuracy and support
informed decision-making in experimental and developmental applications.

Introduction to (2-Butoxyethoxy)methanol

(2-Butoxyethoxy)methanol, also known as Diethylene Glycol Monobutyl Ether (DEGBE), is a
colorless liquid with a mild, pleasant odor.[1] It belongs to the family of glycol ethers and is
valued for its excellent solvency, chemical stability, and miscibility with water and many organic
solvents.[1] These properties make it a versatile component in a vast array of industrial and
commercial products, including coatings, cleaning products, and as a chemical intermediate.[2]
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It is crucial to distinguish (2-Butoxyethoxy)methanol (CAS No. 112-34-5) from a related
compound, 2-Butoxyethanol (CAS No. 111-76-2).[1][3] While both are glycol ethers, they
possess distinct physicochemical, toxicological, and regulatory profiles. This guide will focus
exclusively on (2-Butoxyethoxy)methanol.

REACH Registration and Regulatory Status

Under the European Union's REACH regulation, (2-Butoxyethoxy)methanol is a registered
substance, signifying that its properties and uses have been documented and evaluated by the
European Chemicals Agency (ECHA).[2]

Key Registration Detalils:
e EC Number: 203-961-6[1][2]
e CAS Number: 112-34-5[1][2]

e Tonnage Band: = 10,000 to < 100,000 tonnes per annum manufactured or imported into the

European Economic Area.[2]

The registration of (2-Butoxyethoxy)methanol under REACH indicates a significant level of
commercial use and necessitates a thorough understanding of its safety and handling
requirements for all downstream users.

Physicochemical Properties

A clear understanding of the physicochemical properties of (2-Butoxyethoxy)methanol is
fundamental to its safe handling and application.
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Property Value Source
Molecular Formula C8H1803 [1]
Molecular Weight 162.23 g/mol [1]
Appearance Colorless liquid [1]
Odor Mild, pleasant [1]
Boiling Point 231 °C (448 °F) [1]
Melting Point -68.1 °C (-90.6 °F) [1]
Flash Point 78 °C (172 °F) [1]
Density 0.954 g/cm3 at 20 °C [1]
Vapor Pressure 0.01 mmHg at 20 °C [1]
Solubility in Water Miscible [1]

log Kow (Octanol-Water
iy . 0.56 [1]
Partition Coefficient)

Safety and Hazard Profile

Based on the harmonized classification and labeling (CLP) approved by the European Union,
(2-Butoxyethoxy)methanol causes serious eye irritation.[2] A comprehensive review of its
safety data is essential for risk assessment and the implementation of appropriate control
measures.

Toxicological Summary

Acute Effects:
o Eye Irritation: Causes serious eye irritation.[2][4]

o Skin Irritation: May cause skin irritation upon contact.[4] The material can be absorbed
through the skin.[4]
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 Ingestion: May be irritating to the gastrointestinal tract and could cause nausea, vomiting,
and central nervous system depression if swallowed.[4]

« Inhalation: While the vapor pressure is low, inhalation of high concentrations of vapor or mist
may cause respiratory irritation.

Chronic Effects:
e Prolonged or repeated exposure may lead to kidney damage.[4]
Target Organs:

e Eyes, skin, kidneys, and the central nervous system have been identified as potential target
organs.[4]

Ecotoxicological Profile

(2-Butoxyethoxy)methanol is not expected to be a significant environmental contaminant as it
biodegrades in soil and water.[3] It has a low potential for bioaccumulation, as indicated by its
log Kow value.[1][3]

Experimental Protocol: Safe Handling and Use in a
Laboratory Setting

The following protocol outlines the necessary steps for the safe handling of (2-
Butoxyethoxy)methanol in a research environment. This protocol is designed to be a self-
validating system, where adherence to each step inherently minimizes risk.

Objective: To safely dispense and use (2-Butoxyethoxy)methanol as a solvent in a laboratory
experiment.

Materials:
» (2-Butoxyethoxy)methanol
» Appropriate laboratory glassware

o Personal Protective Equipment (PPE):
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o Safety goggles or face shield

o Chemical-resistant gloves (e.g., nitrile, neoprene)

o Laboratory coat

e Chemical fume hood

 Spill kit appropriate for flammable liquids

e Waste container for hazardous organic solvents

Methodology:

e Preparation and Risk Assessment:

o Before starting any work, review the Safety Data Sheet (SDS) for (2-
Butoxyethoxy)methanol.

o Ensure the work area is clean and free of ignition sources.

o Verify that the chemical fume hood is functioning correctly.

» Donning Personal Protective Equipment (PPE):

o Put on a laboratory coat, ensuring it is fully buttoned.

o Wear safety goggles that provide a complete seal around the eyes. If there is a splash
hazard, a face shield should be worn in addition to goggles.

o Select and wear appropriate chemical-resistant gloves. Check for any signs of degradation
or perforation before use.

e Dispensing the Chemical:

o All handling and dispensing of (2-Butoxyethoxy)methanol should be performed inside a
certified chemical fume hood to minimize inhalation exposure.

o Carefully open the container, avoiding any splashing.
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o Use a clean, dry pipette or graduated cylinder to measure the required volume.

o Dispense the liquid slowly and carefully into the reaction vessel.

o Securely close the stock container immediately after use.

o Experimental Use:

o Conduct all experimental procedures involving (2-Butoxyethoxy)methanol within the
chemical fume hood.

o Avoid heating the substance near open flames. Use a heating mantle or a controlled
temperature bath if heating is required.

o Waste Disposal:

o Dispose of all waste containing (2-Butoxyethoxy)methanol in a designated hazardous
waste container.

o Do not pour any amount of the chemical down the drain.

o Contaminated materials such as gloves and pipette tips should also be disposed of as
hazardous waste.

e Decontamination and Clean-up:

(¢]

In case of a small spill, use an appropriate absorbent material from the spill kit to contain
and clean it up.

o Wipe down the work surface in the fume hood with a suitable solvent and then with soap
and water.

o Remove PPE in the correct order to avoid cross-contamination (gloves first, then
goggles/face shield, and finally the lab coat).

o Wash hands thoroughly with soap and water after completing the work.

Visualization of Key Processes
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REACH Registration Logic

The following diagram illustrates the simplified logic of the REACH registration process for a
chemical substance like (2-Butoxyethoxy)methanol.

Chemical Substance
((2-Butoxyethoxy)methanol)

l

Manufacture or Import
(>1 tonnelyear)

:

Preparation of

Registration Dossier

Submission to ECHA

;

Evaluation by ECHA

Information Gaps Identified Risk ossier Compliant
Request for Potential for Restriction .
Further Information or Authorization SUDSENES NEEFErDT

Click to download full resolution via product page

Caption: Simplified workflow of the REACH registration process.

Safe Handling Workflow

This diagram outlines the decision-making process for safely handling (2-
Butoxyethoxy)methanol in a laboratory setting.
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Caption: Decision workflow for safe laboratory handling.
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Conclusion

(2-Butoxyethoxy)methanol is a substance of significant industrial importance, and its
registration under REACH underscores the need for a thorough understanding of its properties
and associated risks. For researchers, scientists, and professionals in drug development,
adherence to stringent safety protocols is paramount. By integrating the information on its
physicochemical properties, toxicological profile, and safe handling procedures outlined in this
guide, users can mitigate risks and ensure the responsible application of this versatile
chemical.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Diethylene Glycol Monobutyl Ether | CBH1803 | CID 8177 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. Substance Information - ECHA [echa.europa.eu]
3. 2-Butoxyethanol - Wikipedia [en.wikipedia.org]
4. integraclear.com [integraclear.com]

To cite this document: BenchChem. [(2-Butoxyethoxy)methanol: A Comprehensive Technical
Guide on REACH Registration and Safety]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12643618/docs#2-butoxyethoxy-methanol-a-
comprehensive-technical-guide-on-reach-registration-and-safety]

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK153686/
https://www.atsdr.cdc.gov/ToxProfiles/tp118.pdf
https://www.chemos.de/import/sdb/A0038238_sdb_en_GB.pdf
https://echa.europa.eu/registration-dossier/-/registered-dossier/26500
https://pubchem.ncbi.nlm.nih.gov/compound/Diethylene-Glycol-Monobutyl-Ether
https://pubchem.ncbi.nlm.nih.gov/compound/25104213
https://www.benchchem.com/product/b12643618?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-%282-butoxyethoxy%29ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-%282-butoxyethoxy%29ethanol
https://echa.europa.eu/substance-information/-/substanceinfo/100.003.601
https://en.wikipedia.org/wiki/2-Butoxyethanol
https://www.integraclear.com/msds/B873_25310_101.pdf
https://www.benchchem.com/product/b12643618/docs#2-butoxyethoxy-methanol-a-comprehensive-technical-guide-on-reach-registration-and-safety
https://www.benchchem.com/product/b12643618/docs#2-butoxyethoxy-methanol-a-comprehensive-technical-guide-on-reach-registration-and-safety
https://www.benchchem.com/product/b12643618/docs#2-butoxyethoxy-methanol-a-comprehensive-technical-guide-on-reach-registration-and-safety
https://www.benchchem.com/product/b12643618/docs#2-butoxyethoxy-methanol-a-comprehensive-technical-guide-on-reach-registration-and-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12643618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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